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Compound of Interest

Compound Name: Silver;pentanoate

Cat. No.: B15475829 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed breakdown of the molecular weight of silver pentanoate,

including the underlying chemical principles, calculation methodology, and a generalized

experimental workflow for verification.

Introduction to Silver Pentanoate
Silver pentanoate, also known as silver valerate, is a silver salt of pentanoic acid. Its chemical

structure consists of a five-carbon chain carboxylate group ionically bonded to a silver cation.

Understanding its precise molecular weight is fundamental for stoichiometric calculations in

chemical synthesis, formulation development, and analytical characterization.

Calculation of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The chemical formula for silver pentanoate is C₅H₉AgO₂[1]. The calculation

involves summing the atomic weights of five carbon atoms, nine hydrogen atoms, one silver

atom, and two oxygen atoms.

The standard atomic weights for the constituent elements are provided by the International

Union of Pure and Applied Chemistry (IUPAC). For this calculation, the conventional atomic

weights are used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15475829?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/silver-pentanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 9 1.008[2][3][4] 9.072

Silver Ag 1 107.8682[5][6][7] 107.8682

Oxygen O 2 15.999[8][9][10] 31.998

Total Molecular Weight 208.9932

Note: Atomic weights can vary slightly based on isotopic abundance[3][6][11][12]. The values

used here are the IUPAC-recommended conventional atomic weights suitable for most

scientific and laboratory applications[3].

The calculated molecular weight of silver pentanoate is 208.99 g/mol .

Experimental Protocols for Verification
While the molecular weight is calculated from established atomic weights, it is often

experimentally verified to confirm the identity and purity of a synthesized compound. High-

resolution mass spectrometry (HRMS) is a primary technique for this purpose.

Sample Preparation: A dilute solution of silver pentanoate is prepared in a suitable volatile

solvent (e.g., methanol, acetonitrile) compatible with the ionization technique.

Ionization: The sample is introduced into the mass spectrometer. Electrospray ionization

(ESI) is a common method for this type of compound, which generates gas-phase ions from

the liquid sample.

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Time-of-Flight

(TOF), Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://ciaaw.org/silver.htm
https://en.wikipedia.org/wiki/Silver
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=Ag
https://en.wikipedia.org/wiki/Oxygen
https://testbook.com/question-answer/what-is-the-mass-of-one-atom-of-oxygen--61a9c36ae5d090f85126fd1d
https://www.quora.com/What-is-the-molecular-mass-of-oxygen
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Silver
https://ciaaw.org/hydrogen.htm
https://ciaaw.org/oxygen.htm
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the

molecular ion of silver pentanoate. The high-resolution measurement provides a highly

accurate mass that can be compared to the calculated theoretical mass to confirm the

elemental composition.

Visualizations
The following diagram illustrates the logical relationship between the elemental components

and the final calculated molecular weight of silver pentanoate.
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Caption: Logical flow for calculating the molecular weight of silver pentanoate.

This diagram outlines a simplified workflow for the experimental verification of molecular weight

using mass spectrometry.
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Caption: Simplified workflow for molecular weight verification by mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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